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Compound of Interest

Compound Name: Glauberite

Cat. No.: B1149158

An In-depth Technical Guide to the Mineral
Glauberite

This guide provides a comprehensive overview of the mineral glauberite, focusing on its core
properties, formation environments, and associated minerals. The information is tailored for
researchers, scientists, and professionals in drug development who may encounter this mineral
in various contexts.

Physicochemical and Crystallographic Properties

Glauberite, with the chemical formula Na2Ca(SOa)z, is a sodium calcium sulfate mineral.[1][2]
It belongs to the anhydrous sulfate subgroup of minerals.[1][3] The name is derived from its
chemical similarity to "Glauber's salt" (hydrous sodium sulfate), named after the German
alchemist Johann Rudolf Glauber.[4][5]

The key physical, chemical, and crystallographic properties of glauberite are summarized in
the tables below for easy reference and comparison.

Table 1: Physical Properties of Glauberite
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Property Value References
Mohe Hardnass 2530 [LIEIAII6]7 18]I 0][11]
[12]

Specific Gravity 2.7 - 2.85 g/lcm? [L][3][41[6][71I8][e][ 1 0][11][13]

Cleavage periect on 9% 6l 7I4)
imperfect/indistinct on {110}

Fracture Conchoidal [1][4][6][7][9][10][14]

Luster viveous, greasy, wan 1o k- e tee )
pearly on cleavage surfaces

Transparency Transparent to translucent (B4 78O L L1 3][14]

Streak White [1][3][41[6][9][10][12][14]

Taste Slightly saline, bitter [418][9][14]

Table 2: Chemical Composition of Glauberite

Constituent Oxide Weight % References

Sodium (Na) Naz0 22.28% [13][14][15]

Calcium (Ca) CaO 20.16% [13][14][15]

Sulfur (S) SOs 57.56% [13][14][15]

Oxygen (O) 46.01% [3][13][15]

Total 100.00% [13][14][15]

Table 3: Crystallographic and Optical Properties of Glauberite
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Crystal System Monoclinic (L1141 7oL ][ 14][16]
Crystal Class Prismatic (2/m) [1][6][14]

Space Group Cc2lc [11161[14]

_ a=10.129A b=8.306 A, c =
Unit Cell Parameters [1](6][14]
8.533 A; B =112.19°

Optical Properties Biaxial (-) [1][6][10][13][14]

_ na = 1.507-1.515, nf3 = 1.527—
Refractive Index [1][6][8][10][14]
1.535, ny = 1.529-1.536

Birefringence 0 =0.022 [1][10]

2V Angle 24° to 34° [1][6]

Formation Environments and Geological
Occurrence

Glauberite is primarily an evaporite mineral, forming in both continental and marine settings.[1]
[3] Its presence is indicative of arid or saline conditions.

Evaporite Deposits: The most common environment for glauberite formation is in lacustrine
(lake bed) and marine salt deposits.[1][3][10][11] It precipitates from the evaporation of water
rich in dissolved sodium, calcium, and sulfate ions.[3] These environments often lead to the
formation of "floater” crystals, which are well-developed and unattached to a matrix.[7]

e Hydrothermal Deposits: Glauberite can also form in low-temperature hydrothermal veins,
precipitating from sulfate-rich solutions.[1][3][11]

e Fumarolic Sublimates: It has been identified as a sublimate deposited near fumaroles, where
volcanic gases rich in sulfur compounds react with other elements.[1][10][14]

» Basaltic Amygdules: In some cases, glauberite forms in the cavities (amygdules) of basaltic
rocks.[1][14]
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» Nitrate Deposits: It is also found in nitrate deposits in arid climates.[1][10][14]

Due to its solubility in water, glauberite is often altered to other minerals, most commonly
gypsum, especially in humid environments.[1][3] This leads to the frequent occurrence of
pseudomorphs, where another mineral replaces glauberite while retaining its original crystal
shape.[1][3][4] Hollow casts of former glauberite crystals are also common.[1][7]

Glauberite is typically found in association with other evaporite minerals. The specific mineral
assemblage can provide further information about the depositional environment. Common
associated minerals include:

Halite (NaCI)[1][3][4][7][8][10][14][17]
« Gypsum (CaSOa-2H20)[1][3][4][8][14][17]
« Thenardite (Na2SO4)[1][3][4][7][14]

« Anhydrite (CaSO4)[1][7][14][17]

. Calcite (CaCOs)[3][4][8]

« Polyhalite (K2Ca2Mg(SOa)a-2H20)[1][14]
« Mirabilite (Na2SOa-10H20)[1][14]

. Sassolite (H:BO3)[1][14]

e Blodite (Na2Mg(SOa)2-4H20)[1][14]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of glauberite are
typically found in specialized geochemistry and materials science literature. While specific
protocols were not detailed in the initial search, standard mineralogical and chemical analyses
would be employed.

o Synthesis: Laboratory synthesis of glauberite would likely involve the controlled evaporation
of an agueous solution containing stoichiometric amounts of sodium sulfate and calcium
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sulfate at specific temperature and pressure conditions to mimic its natural formation.

o Characterization - X-ray Diffraction (XRD): Powder or single-crystal XRD is the definitive
method for confirming the crystal structure and unit cell parameters of glauberite. The
resulting diffraction pattern serves as a fingerprint for the mineral.

o Characterization - Spectroscopic Methods: Techniques such as Raman and Infrared (IR)
spectroscopy would be used to identify the vibrational modes of the sulfate anions,
confirming the chemical bonding within the crystal lattice.

o Characterization - Chemical Analysis: Inductively Coupled Plasma (ICP) with either Mass
Spectrometry (MS) or Optical Emission Spectrometry (OES) would be used to determine the
precise elemental composition of a sample, verifying the Na:Ca:S ratio.

o Characterization - Thermal Analysis: Techniques like Thermogravimetric Analysis (TGA) and
Differential Scanning Calorimetry (DSC) would be employed to study the thermal stability of
glauberite and its phase transitions upon heating.

The following diagram illustrates a general workflow for the characterization of a potential
glauberite sample.
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Caption: A generalized experimental workflow for the characterization of glauberite.

Visualizations of Formation and Relationships

The following diagrams illustrate the formation pathways and mineralogical relationships of
glauberite.
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Caption: Formation pathways of glauberite in various geological settings.
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Caption: Relationships between glauberite, associated minerals, and alteration products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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